Cas no 63674-51-1 (5-Oxo-1-4-(propan-2-yl)phenylpyrrolidine-3-carboxylic Acid)

5-Oxo-1-4-(propan-2-yl)phenylpyrrolidine-3-carboxylic Acid Properties

Names and Identifiers

• 1-(4-Isopropylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• 5-oxo-1-(4-propan-2-ylphenyl)pyrrolidine-3-carboxylic acid
• 1-(4-Isopropylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid
• 1-(4-isopropyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid
• 1-(4-isopropylphenyl)-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
• 5-oxo-1-[4-(propan-2-yl)phenyl]pyrrolidine-3-carboxylic acid
• AC1MK65N
• AC1Q1OMO
• CTK5B9652
• Oprea1_210056
• SureCN1010363
• TimTec1_007291
• 63674-51-1
• VS-01477
• FT-0679562
• SR-01000500600
• SR-01000500600-1
• Z56822180
• EN300-86948
• MFCD02197521
• AKOS000161575
• AKOS016045157
• BB 0217879
• HMS1554L09
• DIVQVOIDVFIFAP-UHFFFAOYSA-N
• DTXSID80389946
• 1-(4-ISOPROPYLPHENYL)-5-OXOPYRROLIDINE-3-CARBOXYLICACID
• 1-(4-Isopropylphenyl)-5-oxo-3-pyrrolidine carboxylic acid
• CCG-112694
• SCHEMBL1010363
• STK093035
• 3-Pyrrolidinecarboxylic acid, 1-[4-(1-methylethyl)phenyl]-5-oxo-
• BBL004024
• ALBB-009476
• DB-028013
• +Expand

• MDL： MFCD02197521
• InChIKey： DIVQVOIDVFIFAP-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17NO3/c1-9(2)10-3-5-12(6-4-10)15-8-11(14(17)18)7-13(15)16/h3-6,9,11H,7-8H2,1-2H3,(H,17,18)
• SMILES： CC(C)C1=CC=C(C=C1)N2CC(CC2=O)C(=O)O

Computed Properties

• Exact Mass: 247.12100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 247.121
• Heavy Atom Count: 18
• Complexity: 332
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6A^2

Experimental Properties

• LogP: 2.31250
• PSA: 57.61000
• Refractive Index: 1.573
• Boiling Point: 504.2±50.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 258.7°C
• Density: 1.2±0.1 g/cm3

5-Oxo-1-4-(propan-2-yl)phenylpyrrolidine-3-carboxylic Acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

5-Oxo-1-4-(propan-2-yl)phenylpyrrolidine-3-carboxylic Acid Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%